molecular formula C15H15N B8459290 Styrene 2-vinylpyridine

Styrene 2-vinylpyridine

Cat. No. B8459290
M. Wt: 209.29 g/mol
InChI Key: USDNTLSSMWDFHG-UHFFFAOYSA-N
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Description

Styrene 2-vinylpyridine is a useful research compound. Its molecular formula is C15H15N and its molecular weight is 209.29 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C15H15N

Molecular Weight

209.29 g/mol

IUPAC Name

2-ethenylpyridine;styrene

InChI

InChI=1S/C8H8.C7H7N/c1-2-8-6-4-3-5-7-8;1-2-7-5-3-4-6-8-7/h2-7H,1H2;2-6H,1H2

InChI Key

USDNTLSSMWDFHG-UHFFFAOYSA-N

Canonical SMILES

C=CC1=CC=CC=C1.C=CC1=CC=CC=N1

Related CAS

697745-42-9
143731-12-8
827026-33-5
108614-86-4
24980-54-9

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A series of 2-vinylpyridine/styrene and 4-vinylpyridine/styrene copolymers was prepared by radical polymerization using azobisisobutyronitrile or benzoyl peroxide as initiator. The styrene content of the copolymer ranged from 15% to 50% by weight. Larger or smaller amounts of styrene may be used.
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Synthesis routes and methods II

Procedure details

A mixture (100 kg) of styrene and 2-vinylpyridine (30:70 by weight) containing 1% of initiator (azobisisobutyronitrile) is added in the course of 1 hour at a temperature of 65° C. to water (250 liters) containing 0.5% of amphiphilic surfactant (Rhodoviol 25/140). The polymerization is continued for 22 hours.
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Synthesis routes and methods III

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20 g of the copolymer of EPT-B was placed in a sealed flask and was suspended by the addition of 8.9 g of dried styrene (St), 0.9 g of dried vinylpyridine (referred to as VPy) and 80 ml of THF. 1.1 ml of dried oxygen was blown through to initiate the reaction, followed by stirring at room temperature for 30 hr. 100 ml of methanol was added to terminate the reaction. The precipitated polymer was extracted with acetone and heptane by the Soxhelt extractor in a nitrogen atmosphere over a period of 24 hr to obtain an insoluble diblock copolymer of EPT-O-(styrene/vinylpyridine copolymer) (referred to as EPT-O-P(St/VPy)).
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Synthesis routes and methods IV

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A mixture of 2-vinylpyridine (650 g) and styrene (350 g) is washed twice with 5% NaOH in water (each 320 mL) and twice with water (each 640 mL) to remove the inhibitors. The monomers which contain some residual water have a volume of 1039 mL and are used in b below.
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